
Application Notes and Protocols: Injection of
Red Retrobeads™ in Rodent Brain

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vital red

Cat. No.: B1204678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Red Retrobeads™ are inert, fluorescently labeled latex microspheres used for retrograde

neuronal tracing.[1][2][3] When injected into a specific brain region, these beads are taken up

by axon terminals and transported back to the neuronal cell body, allowing for the precise

identification of afferent projections.[4] Red Retrobeads™ are non-toxic, persist in living cells

for over a year, and are compatible with immunohistochemistry and in situ hybridization

techniques.[1][2][3][5] This makes them an invaluable tool for mapping complex neural circuits.

This document provides detailed protocols for the stereotaxic injection of Red Retrobeads™

into the rodent brain, as well as subsequent histological processing and visualization.

Properties of Red Retrobeads™ IX
Red Retrobeads™ IX are a specialized formulation designed to facilitate the adsorption of

proteins and other bioactive molecules, making them suitable for studies investigating the

effects of specific agents on retrogradely labeled neurons.[1][3][5]
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Property Specification

Composition
Polystyrene polymer with embedded red

fluorescent dye.[6]

Excitation Max 530 nm[5]

Emission Max 590 nm[5]

Size Approximately 5.5 µm diameter.[6]

Formulation
Supplied as a concentrated suspension in

distilled water.[1][2][5]

Storage Store at 4°C. Do not freeze.[1][5]

Dilution

Can be used undiluted or diluted (e.g., 1:4 in

sterile saline or distilled water for rat visual

cortex). For initial experiments, using the stock

solution is recommended.[1][2][5][7]
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Caption: Experimental workflow for Red Retrobeads™ injection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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